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Compound of Interest

Compound Name: Flovagatran sodium

Cat. No.: B15576711

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of a plausible synthetic route and purification
strategy for Flovagatran sodium, a potent and reversible direct thrombin inhibitor. The
methodologies described herein are based on established principles of peptide synthesis and
boronic acid chemistry, tailored to the specific structural features of Flovagatran. This document
Is intended for an audience with a strong background in synthetic organic chemistry and
pharmaceutical development.

Introduction to Flovagatran Sodium

Flovagatran is a peptide boronic acid that acts as a competitive inhibitor of thrombin, a key
enzyme in the coagulation cascade. By binding to the active site of thrombin, Flovagatran
prevents the conversion of fibrinogen to fibrin, thereby exerting its anticoagulant effect. The
sodium salt form enhances the compound's stability and suitability for pharmaceutical
formulations.

Chemical Structure:

e IUPAC Name: [(1R)-4-methoxy-1-[[(2S)-1-[(2R)-3-phenyl-2-
(phenylmethoxycarbonylamino)propanoyl]pyrrolidine-2-carbonyllamino]butyl]boronic acid,
sodium salt
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e Molecular Formula: C27H3sBN3NaO~

e Mechanism of Action: Direct Thrombin Inhibitor

Synthetic Strategy

The synthesis of Flovagatran sodium can be envisioned through a multi-step solution-phase
peptide coupling approach, followed by the formation of the sodium salt. The key steps involve
the sequential coupling of protected amino acids and a final coupling with a boronic acid-
containing moiety.

Signaling Pathway: Coagulation Cascade and Thrombin
Inhibition

The following diagram illustrates the point of intervention of Flovagatran in the blood
coagulation cascade.
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Caption: Inhibition of Thrombin by Flovagatran within the Coagulation Cascade.

Overall Synthetic Workflow

The logical flow of the synthesis and purification process is depicted below.
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Synthesis

[Step 1: Synthesis of Cbz-D-Phe-Pro-OH] [Step 2: Synthesis of (R)-1-aminobutylboronic acid derivative]
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[Step 3: Coupling of Peptide and Boronic Acid Moieties)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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